2-(5-Formylthiophen-2-yl)-4-nitrobenzoic acid, 95%

• IUPAC Name: 2-(5-formylthiophen-2-yl)-4-nitrobenzoic acid
• InChI: InChI=1S/C12H7NO5S/c14-6-8-2-4-11(19-8)10-5-7(13(17)18)1-3-9(10)12(15)16/h1-6H,(H,15,16)
• InChI Key: DWOUIKMSXSGOJA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1[N+](=O)[O-])C2=CC=C(S2)C=O)C(=O)O
• Molecular Formula: C12H7NO5S
• DSSTOX Substance ID: DTXSID10689522
• Molecular Weight: 277.25 g/mol
• CAS RN: 1261963-03-4

Description

2-(5-Formylthiophen-2-yl)-4-nitrobenzoic acid (FTNB) is an important organic compound with many uses in scientific research and various laboratory experiments. FTNB is a yellow-colored solid at room temperature, with a melting point of approximately 250°C and a boiling point of approximately 350°C. FTNB is a very stable compound, with a high solubility in most organic solvents. The molecular formula of FTNB is C10H6NO4S.

Scientific Research Applications

2-(5-Formylthiophen-2-yl)-4-nitrobenzoic acid, 95% is used in a variety of scientific research applications, including the study of enzyme-catalyzed reactions, the study of the structure and function of proteins, and the study of drug metabolism. 2-(5-Formylthiophen-2-yl)-4-nitrobenzoic acid, 95% is also used as a reagent in organic synthesis, as it is a good source of nitro groups for the preparation of nitro-containing compounds. 2-(5-Formylthiophen-2-yl)-4-nitrobenzoic acid, 95% is also used in the synthesis of a variety of pharmaceuticals, such as antifungal agents and antibiotics.

Mechanism of Action

2-(5-Formylthiophen-2-yl)-4-nitrobenzoic acid, 95% acts as an inhibitor of enzymes involved in the metabolism of drugs. It binds to the active site of the enzyme, preventing the enzyme from performing its normal function. This inhibition of the enzyme’s activity results in the decreased metabolism of the drug, leading to an increased concentration of the drug in the body.
Biochemical and Physiological Effects
2-(5-Formylthiophen-2-yl)-4-nitrobenzoic acid, 95% has been shown to inhibit the activity of a number of enzymes, including cytochrome P450 enzymes, which are involved in the metabolism of drugs. Inhibition of these enzymes can lead to an increased concentration of the drug in the body, resulting in increased toxicity or decreased efficacy of the drug.

Advantages and Limitations for Lab Experiments

2-(5-Formylthiophen-2-yl)-4-nitrobenzoic acid, 95% is a very stable compound, with a high solubility in most organic solvents. This makes it an ideal reagent for use in organic synthesis and other laboratory experiments. However, 2-(5-Formylthiophen-2-yl)-4-nitrobenzoic acid, 95% is also a potent inhibitor of enzymes involved in the metabolism of drugs, and thus should be used with caution in experiments involving drug metabolism.

Future Directions

Future research on 2-(5-Formylthiophen-2-yl)-4-nitrobenzoic acid, 95% could focus on its potential use as a drug delivery agent, as it has been shown to inhibit the activity of enzymes involved in drug metabolism. Additionally, research could focus on the development of new synthesis methods for 2-(5-Formylthiophen-2-yl)-4-nitrobenzoic acid, 95%, as well as the development of new applications for 2-(5-Formylthiophen-2-yl)-4-nitrobenzoic acid, 95% in scientific research. Finally, research could focus on the potential toxicity of 2-(5-Formylthiophen-2-yl)-4-nitrobenzoic acid, 95%, as well as the potential for 2-(5-Formylthiophen-2-yl)-4-nitrobenzoic acid, 95% to interact with other compounds in the body.

Synthesis Methods

2-(5-Formylthiophen-2-yl)-4-nitrobenzoic acid, 95% can be synthesized by a process known as the Sandmeyer reaction, which involves the reaction of 5-bromo-2-nitrobenzoic acid with thiophenol in the presence of copper sulfate and acetic acid. The reaction takes place in a mixture of acetic acid and water, and the resulting product is 2-(5-Formylthiophen-2-yl)-4-nitrobenzoic acid, 95%.